Cas no 57134-53-9 (5-Ethynylbenzod1,3dioxole)

5-Ethynylbenzod1,3dioxole Properties

Names and Identifiers

• 1,3-Benzodioxole,5-ethynyl-
• 5-ethynyl-1,3-benzodioxole
• 5-ETHYNYL-BENZO[1,3]DIOXOLE
• 5-Ethynylbenzo[d][1,3]dioxole
• 5-Ethynylbenzo-1,3-dioxole
• 1,3-Benzodioxole,5-ethynyl
• 4-ethynyl-1,2-methylenedioxybenzene
• EINECS 260-583-4
• 1,3-BENZODIOXOLE, 5-ETHYNYL-
• XMXCRJLWEKHZAV-UHFFFAOYSA-N
• AB42394
• 5-ETHYNYL-2H-1,3-BENZODIOXOLE
• AK395172
• Y6304
• SCHEMBL861172
• 57134-53-9
• 5-ethynyl-1,3-dioxaindane
• MFCD07777106
• YSCK0422
• AKOS005216173
• NS00033648
• R5TCC7VX7J
• AS-19739
• FT-0692718
• A913227
• s12364
• EN300-640746
• CS-0147889
• DTXSID60205771
• +Expand

• MDL： MFCD07777106
• InChIKey： XMXCRJLWEKHZAV-UHFFFAOYSA-N
• Inchi： 1S/C9H6O2/c1-2-7-3-4-8-9(5-7)11-6-10-8/h1,3-5H,6H2
• SMILES： O1C([H])([H])OC2C([H])=C([H])C(C#C[H])=C([H])C1=2

Computed Properties

• Exact Mass: 146.03700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 146.037
• Heavy Atom Count: 11
• Complexity: 191
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 18.5

Experimental Properties

• LogP: 1.39660
• PSA: 18.46000
• Refractive Index: 1.596
• Boiling Point: 222.9℃ at 760 mmHg
• Melting Point: 31°C
• Flash Point: 90.1°C
• Density: 1.24

5-Ethynylbenzod1,3dioxole Security Information

• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Signal Word：Warning

5-Ethynylbenzod1,3dioxole Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%